Cas no 1805838-32-7 (2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride)

• Product Name: 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride
• CAS No: 1805838-32-7
• MF: C₇H₃BrClFN₂O₂S
• MW: 313.531321763992
• CID: 4824265
• Update Time: 2025-06-08

2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride

• Inchi： 1S/C7H3BrClFN2O2S/c8-7-11-4-1-3(10)6(15(9,13)14)2-5(4)12-7/h1-2H,(H,11,12)
• InChI Key： CUYTXCNKVAKMOQ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=CC=2N1)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.6
• Topological Polar Surface Area: 71.2

Additional information on 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride

Introduction to 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-32-7)

2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-32-7) is a versatile and potent compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique combination of bromine, fluorine, and the sulfonyl chloride functional group in its structure makes it an intriguing candidate for the development of novel therapeutic agents.

The chemical structure of 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride is characterized by a benzimidazole core with a bromine atom at the 2-position, a fluorine atom at the 5-position, and a sulfonyl chloride group at the 6-position. This specific arrangement of substituents imparts unique chemical and biological properties to the molecule. The bromine and fluorine atoms contribute to the compound's lipophilicity and electronic effects, while the sulfonyl chloride group provides reactivity for further derivatization and conjugation with other molecules.

In recent years, there has been growing interest in the use of benzimidazoles as scaffolds for drug discovery due to their ability to interact with various biological targets. 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride has been explored in several studies for its potential as a lead compound in the development of new drugs. One notable application is in the field of cancer research, where this compound has shown promise as a scaffold for designing inhibitors of specific kinases involved in cancer progression.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride as a key intermediate in the synthesis of potent inhibitors of Aurora kinases. Aurora kinases are essential enzymes involved in cell division and are often overexpressed in various types of cancer. The researchers demonstrated that derivatives of this compound exhibited high selectivity and potency against Aurora A and B kinases, making them potential candidates for further preclinical evaluation.

Beyond its applications in cancer research, 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride has also been investigated for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry reported that this compound showed significant activity against a range of bacterial strains, including multidrug-resistant pathogens. The researchers attributed this activity to the ability of the compound to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The versatility of 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride extends to its use as a building block in combinatorial chemistry. Its reactivity through the sulfonyl chloride group allows for easy modification and conjugation with other functional groups, enabling the rapid synthesis of diverse libraries of compounds. This property is particularly valuable in high-throughput screening campaigns aimed at identifying new lead compounds with desired biological activities.

In addition to its direct applications, 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride serves as an important tool for chemical biology studies. Its ability to form covalent bonds with target proteins through its sulfonyl chloride group makes it useful for probing protein-protein interactions and identifying novel binding sites on target proteins. This can provide valuable insights into the mechanisms of action of potential drug candidates and guide rational drug design efforts.

The synthesis of 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride involves several well-established chemical reactions. Typically, it is synthesized by reacting 2-bromo-5-fluorobenzimidazole with chlorosulfonic acid or thionyl chloride under controlled conditions. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. The resulting compound can be further purified using techniques such as recrystallization or column chromatography.

In conclusion, 2-Bromo-5-fluoro-1H-benzimidazole-6-sulfonyl chloride (CAS No. 1805838-32-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of new therapeutic agents targeting various diseases, including cancer and infectious diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in modern drug discovery efforts.